Cas no 40032-76-6 (2-Bromo-3-(bromomethyl)thiophene)

• Product Name: 2-Bromo-3-(bromomethyl)thiophene
• CAS No: 40032-76-6
• MF: C₅H₄Br₂S
• MW: 255.958258628845
• MDL: MFCD02180908
• CID: 55147
• PubChem ID: 2735537
• Update Time: 2025-05-19

2-Bromo-3-(bromomethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)thiophene
• 2-Bromo-3-bromomethylthiophene
• Thiophene, 2-bromo-3-(bromomethyl)-
• 2-Bromo-3-bromomethyl-thiophene
• 3-bromomethyl-2-bromothiophene
• THI025
• ZPWPMAAPQZXPDD-UHFFFAOYSA-N
• Thiophene,2-bromo-3-(bromomethyl)-
• 5296AB
• TRA0049050
• PB14291
• VT20457
• SY041583
• AB0075189
• ST24
• EN300-198005
• SCHEMBL725380
• 2-Bromo-3-(bromomethyl)thiophene, 96%
• FT-0649277
• AS-36532
• 2-Bromo-3-(Bromomethyl) Thiophene
• 40032-76-6
• AMY42046
• AKOS015835995
• DTXSID80370778
• A6690
• Q-102489
• AC-29747
• MFCD02180908
• DB-012650

• MDL： MFCD02180908
• Inchi： 1S/C5H4Br2S/c6-3-4-1-2-8-5(4)7/h1-2H,3H2
• InChI Key： ZPWPMAAPQZXPDD-UHFFFAOYSA-N
• SMILES： BrCC1=C(SC=C1)Br

Computed Properties

• Exact Mass: 253.84000
• Monoisotopic Mass: 253.84
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 3.2

Experimental Properties

• Density: 1.967 g/mL at 25 °C
• Boiling Point: 253.6℃/760mmHg
• Flash Point: 110 ºC
• Refractive Index: n20/D 1.638
• PSA: 28.24000
• LogP: 3.40550
• Sensitiveness: Sensitive to humidity and light

2-Bromo-3-(bromomethyl)thiophene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides
• Other Chemical Reagents

Additional information on 2-Bromo-3-(bromomethyl)thiophene

Comprehensive Guide to 2-Bromo-3-(bromomethyl)thiophene (CAS No. 40032-76-6): Properties, Applications, and Industry Insights

2-Bromo-3-(bromomethyl)thiophene (CAS No. 40032-76-6) is a halogenated thiophene derivative that has garnered significant attention in organic synthesis and material science. This compound, characterized by its bromine substituents, serves as a versatile building block for pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, featuring a thiophene ring with bromine atoms at the 2- and 3-positions, enables unique reactivity patterns, making it invaluable for cross-coupling reactions and polymer modifications.

In recent years, the demand for halogenated thiophenes like 2-Bromo-3-(bromomethyl)thiophene has surged due to their role in developing organic electronics, including organic light-emitting diodes (OLEDs) and conductive polymers. Researchers and industries are increasingly exploring its potential in sustainable chemistry, aligning with global trends toward eco-friendly synthesis methods. A common query among chemists is: "How does 2-Bromo-3-(bromomethyl)thiophene compare to other brominated thiophenes in Suzuki-Miyaura coupling?" This reflects the compound's prominence in catalytic applications.

The synthesis of CAS No. 40032-76-6 typically involves bromination of thiophene derivatives under controlled conditions, ensuring high purity and yield. Analytical techniques such as NMR spectroscopy and HPLC are critical for quality verification. Notably, its stability under inert atmospheres and sensitivity to moisture require specialized handling, a topic frequently discussed in chemical forums and research publications. Users often search for "safe storage practices for bromomethyl thiophenes", highlighting operational considerations.

Beyond laboratories, 2-Bromo-3-(bromomethyl)thiophene is pivotal in designing pharmaceutical intermediates, particularly for antiviral and antifungal agents. Its ability to act as a crosslinker in polymer chemistry also makes it relevant for coatings and adhesives. With the rise of green chemistry, innovations in catalytic bromination methods have reduced environmental impact, addressing another frequent search: "Are there solvent-free bromination techniques for thiophenes?"

In summary, 2-Bromo-3-(bromomethyl)thiophene (CAS No. 40032-76-6) bridges fundamental research and industrial applications, driven by its reactivity and adaptability. As interest grows in high-performance materials and sustainable synthesis, this compound remains a focal point for chemists and engineers alike.